Cas no 100868-79-9 (Sulfamide,N-(3-methylphenyl)-)

Sulfamide,N-(3-methylphenyl)- structure
Sulfamide,N-(3-methylphenyl)- structure
Product Name:Sulfamide,N-(3-methylphenyl)-
CAS No:100868-79-9
MF:C7H10N2O2S
MW:186.231500148773
CID:124284
PubChem ID:20819978
Update Time:2025-04-18

Sulfamide,N-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Sulfamide,N-(3-methylphenyl)-
    • 1-methyl-3-(sulfamoylamino)benzene
    • Sulfamide, m-tolyl- (6CI)
    • (4-Chlor-phenyl)-chlorosulfat
    • 4-chlorophenyl chloranesulfonate
    • Chloroschwefelsaeure-(4-chlor-phenylester)
    • chlorosulfuric acid-(4-chloro-phenyl ester)
    • Chlorosulfuric acid, 4-chlorophenyl ester
    • CTK1B9431
    • EN300-79609
    • m-tolyl-sulfamide
    • p-Chlorophenylchlorosulphonat
    • p-Chlorphenyl-chlorsulfat
    • Schwefelsaeure-(4-chlor-phenylester)-chlorid
    • Schwefelsaeure-amid-m-toluidid
    • 100868-79-9
    • N-(3-Methylphenyl)sulfamide
    • DTXSID101310734
    • SCHEMBL14534371
    • Inchi: 1S/C7H10N2O2S/c1-6-3-2-4-7(5-6)9-12(8,10)11/h2-5,9H,1H3,(H2,8,10,11)
    • InChI Key: XIAGCJUEEYGHNL-UHFFFAOYSA-N
    • SMILES: S(N)(NC1C=CC=C(C)C=1)(=O)=O

Computed Properties

  • Exact Mass: 186.0464
  • Monoisotopic Mass: 186.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • PSA: 72.19
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